Cas no 10394-96-4 (Propanedinitrile,2-(diphenylmethylene)-)

• Product Name: Propanedinitrile,2-(diphenylmethylene)-
• CAS No: 10394-96-4
• MF: C₁₆H₁₀N₂
• MW: 230.264003276825
• CID: 170879
• PubChem ID: 25226
• Update Time: 2025-04-19

Propanedinitrile,2-(diphenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-(diphenylmethylene)-
• 2-benzhydrylidenepropanedinitrile
• 1,1-dicyano-2,2-diphenylethene
• 1,1-Dicyano-2,2-diphenylethylene
• 1,1-diiphenyl-2,2-cyanoethylene
• 1,1-Diphenyl-2,2-dicyanoethylene
• 2-benzhydrylidenemalononitrile
• Benzhydrylidene malononitrile
• Diphenylmethylenemalononitrile
• TsN 2
• (Diphenylmethylene)propanedinitrile
• SR-01000197103-1
• DTXSID80146152
• (Diphenylmethylene)malononitrile
• 8X5DLR5U97
• 1,1-Dicyano-2,2-diphenyl-ethene
• SR-01000197103
• 2-benzhydrylidene-propanedinitrile
• 2-(Diphenylmethylene)malononitrile #
• 10394-96-4
• alpha-Cyano-beta,beta-diphenylacrylonitrile
• HMS1579G12
• 2-[di(phenyl)methylidene]propanedinitrile
• .alpha.-Cyano-.beta.,.beta.-diphenylacrylonitrile
• alpha-Phenylbenzalmalononitrile
• 1,2-dicyanoethylene
• KOQMBAGMXLUQDS-UHFFFAOYSA-N
• AKOS024332828
• SCHEMBL134312
• NSC-509569
• 2-(Diphenylmethylene)propanedinitrile
• Dicyan (antioxidant)
• BRN 1877103
• .alpha.-Phenylbenzalmalononitrile
• 2-(Diphenylmethylene)malononitrile
• Propanedinitrile, (diphenylmethylene)-
• MALONONITRILE, (DIPHENYLMETHYLENE)-
• NSC 509569
• NSC509569

• Inchi： 1S/C16H10N2/c17-11-15(12-18)16(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10H
• InChI Key： KOQMBAGMXLUQDS-UHFFFAOYSA-N
• SMILES： N#C/C(/C#N)=C(/C1C=CC=CC=1)\C1C=CC=CC=1

Computed Properties

• Exact Mass: 230.08400
• Monoisotopic Mass: 230.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58000
• LogP: 3.53566